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Compound of Interest

Compound Name: Carboxy-PEGA4-sulfonic acid

Cat. No.: B606481

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carboxy-PEG4-sulfonic acid is a heterobifunctional linker used in bioconjugation to covalently
attach molecules to primary amine groups on proteins, peptides, antibodies, or other
substrates. This linker features a carboxylic acid group for amine coupling and a hydrophilic
polyethylene glycol (PEG) spacer, which enhances the solubility and reduces the
immunogenicity of the resulting conjugate. The terminal sulfonic acid group further increases
the hydrophilicity of the linker.

This document provides a detailed, step-by-step guide for performing amine coupling reactions
using Carboxy-PEG4-sulfonic acid, activated by 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). Additionally, it
includes protocols for the purification and characterization of the resulting conjugate.

Reaction Mechanism

The amine coupling reaction with Carboxy-PEG4-sulfonic acid is a two-step process. First,
the carboxylic acid group on the PEG linker is activated by EDC in the presence of NHS to form
a more stable NHS ester. This activated linker then readily reacts with a primary amine on the
target molecule to form a stable amide bond.
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Carboxy-PEG4-sulfonic acid

Step 1: Activation
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Step 2: Coupling
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1. Reagent Preparation
- Dissolve Protein in Coupling Buffer
- Dissolve PEG linker in DMF/DMSO

- Equilibrate EDC/NHS to RT

'

2. Activation of PEG Linker

- Add EDC and NHS to PEG linker
in Activation Buffer (pH 6.0)
- Incubate for 15 min at RT

'

3. Coupling to Protein
- Add activated PEG to protein solution
- Adjust pH to 7.2-7.5
- Incubate for 2 hours at RT

4. Quenching
- Add Quenching Buffer (e.g., Tris-HCI)
- Incubate for 15-30 min at RT

l

5. Purification
- Remove excess reagents via
desalting column or dialysis

l

6. Characterization
- Analyze conjugate by
SDS-PAGE and SEC-HPLC
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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